2,4-Ditert-butoxy-5-phenylpyrimidine

• IUPAC Name: 2,4-bis[(2-methylpropan-2-yl)oxy]-5-phenylpyrimidine
• InChI: InChI=1S/C18H24N2O2/c1-17(2,3)21-15-14(13-10-8-7-9-11-13)12-19-16(20-15)22-18(4,5)6/h7-12H,1-6H3
• InChI Key: RCOWWKAUGGUMCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=NC(=NC=C1C2=CC=CC=C2)OC(C)(C)C
• Molecular Formula: C18H24N2O2
• Molecular Weight: 300.4 g/mol

Description

2,4-Ditert-butoxy-5-phenylpyrimidine is a pyrimidine derivative featuring tert-butoxy groups at positions 2 and 4 and a phenyl substituent at position 5. Pyrimidine derivatives are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science due to their aromatic heterocyclic structure, which allows for versatile functionalization. The tert-butoxy groups confer steric bulk, enhancing stability against hydrolysis or oxidative degradation, while the phenyl group contributes to lipophilicity and π-π stacking interactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional differences between 2,4-Ditert-butoxy-5-phenylpyrimidine and its analogs are critical for understanding their distinct properties. Below is a detailed comparison with 2,4-ditert-butoxy-5-(2-pyridinyl)pyrimidine (CAS 127235-84-1), a closely related compound from the evidence, which substitutes the phenyl group with a 2-pyridinyl moiety.

Table 1: Structural and Physicochemical Comparison

Property	2,4-Ditert-butoxy-5-phenylpyrimidine	2,4-Ditert-butoxy-5-(2-pyridinyl)pyrimidine
Molecular Formula	C₁₈H₂₄N₂O₂	C₁₇H₂₃N₃O₂
Molecular Weight	300.39 g/mol	301.38 g/mol
Substituent at C5	Phenyl (C₆H₅)	2-Pyridinyl (C₅H₄N)
Nitrogen Atoms	2	3
Hydrogen Bond Acceptors	4 (2 ether oxygens, 2 pyrimidine nitrogens)	5 (2 ether oxygens, 3 nitrogens)
Predicted logP	~4.2 (higher lipophilicity)	~3.1 (moderate polarity)

Key Differences

Electronic Effects: The phenyl group is electron-donating via resonance, slightly increasing the electron density of the pyrimidine ring. This may enhance stability in nonpolar environments.

Solubility and Lipophilicity :

• The phenyl derivative’s higher logP suggests greater lipid solubility, favoring membrane permeability in biological systems or compatibility with organic solvents.
• The pyridinyl analog’s additional nitrogen atom improves aqueous solubility, making it more suitable for polar reaction conditions or hydrophilic applications.

The phenyl variant may excel in hydrophobic interactions, such as binding to lipid-rich domains or aromatic protein pockets.

Research Findings

• Synthetic Utility : Both compounds serve as intermediates in medicinal chemistry. For example, pyridinyl-substituted pyrimidines are often used in kinase inhibitor design due to their ability to mimic ATP’s purine moiety .
• Stability : The tert-butoxy groups in both compounds confer resistance to degradation under acidic or basic conditions, as demonstrated in stability studies of analogous tert-butoxy-pyrimidines .